Cas no 1820574-00-2 ({[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine)
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- {[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine
- 1-[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]-N-methylmethanamine
-
- Inchi: 1S/C11H18FN3O/c1-8-3-11(16-14-8)7-15-6-9(12)4-10(15)5-13-2/h3,9-10,13H,4-7H2,1-2H3/t9-,10-/m0/s1
- InChI Key: IUTYNNKAGWPTBU-UWVGGRQHSA-N
- SMILES: F[C@@H]1CN(CC2=CC(C)=NO2)[C@H](CNC)C1
Computed Properties
- Exact Mass: 227.143
- Monoisotopic Mass: 227.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.3
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-159503-0.05g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 0.05g |
$319.0 | 2023-06-08 | |
| Enamine | EN300-159503-0.1g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 0.1g |
$476.0 | 2023-06-08 | |
| Enamine | EN300-159503-0.25g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 0.25g |
$679.0 | 2023-06-08 | |
| Enamine | EN300-159503-0.5g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 0.5g |
$1069.0 | 2023-06-08 | |
| Enamine | EN300-159503-1.0g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 1g |
$1371.0 | 2023-06-08 | |
| Enamine | EN300-159503-2.5g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 2.5g |
$2688.0 | 2023-06-08 | |
| Enamine | EN300-159503-5.0g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 5g |
$3977.0 | 2023-06-08 | |
| Enamine | EN300-159503-10.0g |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95% | 10g |
$5897.0 | 2023-06-08 | |
| Enamine | EN300-159503-50mg |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95.0% | 50mg |
$319.0 | 2023-09-23 | |
| Enamine | EN300-159503-100mg |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine |
1820574-00-2 | 95.0% | 100mg |
$476.0 | 2023-09-23 |
{[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on {[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine
Introduction to the Compound [{(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine (CAS No. 1820574-00-2)
The compound [(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine, identified by its CAS number CAS No. 1820574-00-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, including its chiral center and fluorinated pyrrolidine core, make it a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been a growing interest in the development of novel compounds that exhibit high selectivity and efficacy in targeting specific biological pathways. The fluorinated pyrrolidine moiety in this compound is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity. This feature has been extensively studied in the context of developing next-generation therapeutics. The presence of a 3-methyl-1,2-oxazole group further contributes to the molecular complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound.
The stereochemistry of the (2S,4S)-configurated pyrrolidinyl ring is another critical aspect that merits attention. Chiral molecules often exhibit distinct biological activities depending on their stereochemical configuration. The precise stereochemical control achieved in this compound underscores the sophistication of modern synthetic methodologies. Such advancements are crucial for ensuring that drug candidates exhibit optimal pharmacological profiles before advancing to clinical trials.
Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing fluorinated pyrrolidines have shown promise in various therapeutic areas, including oncology and central nervous system disorders. The incorporation of a fluorine atom at the 4-position of the pyrrolidine ring in this compound may contribute to its potential as a bioactive molecule by enhancing its interaction with biological targets. Additionally, the methylamine moiety at the terminal position suggests possible applications in peptidomimetic chemistry, where such groups are often used to mimic natural peptide sequences.
The (3-methyl-1,2-oxazole) substituent is another key feature that may influence the biological activity of this compound. Oxazole derivatives are well-documented for their diverse pharmacological properties, including anti-inflammatory and antimicrobial effects. The methyl group at the 3-position of the oxazole ring may further modulate these properties by affecting electronic distributions and steric interactions. Such structural modifications are often employed to optimize drug-like characteristics, such as solubility and bioavailability.
In the context of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of this compound make it an attractive candidate for virtual screening against various biological targets. Advanced computational techniques can predict potential binding interactions and assess molecular properties, providing valuable insights into its pharmacological behavior. These computational approaches are increasingly integrated into early-stage drug development pipelines to accelerate the discovery process.
The synthesis of complex molecules like this one requires meticulous planning and execution. Modern synthetic strategies often involve multi-step processes that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures that desired stereoisomers are obtained with high enantiomeric purity. Such synthetic methodologies are critical for producing high-quality materials suitable for preclinical and clinical investigations.
Evaluation of pharmacokinetic properties is essential for assessing the potential success of a drug candidate in vivo. Parameters such as solubility, permeability, and metabolic stability play a crucial role in determining whether a compound will progress to later stages of development. The structural features of this compound may influence these properties favorably, making it a compelling candidate for further exploration.
The role of fluorine atoms in modulating pharmacokinetic profiles cannot be overstated. Fluorine substitution can enhance lipophilicity, improve metabolic stability, and increase binding affinity to biological targets. These effects have been leveraged in numerous successful drugs on the market today. The presence of a fluorine atom at the 4-position of the pyrrolidine ring in this compound may contribute to its potential as a bioactive molecule by enhancing its interaction with biological targets.
In conclusion, [{(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine (CAS No. 1820574-00-2) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, including its chiral center、fluorinated pyrrolidine core、(3-methyl-1,2-oxazole) substituent,and terminalmethylamine group,make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutics.
1820574-00-2 ({[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)